![molecular formula C7H9ClN2O B2572700 6-Chloro-2-methoxy-5-methylpyridin-3-amine CAS No. 1936261-26-5](/img/structure/B2572700.png)
6-Chloro-2-methoxy-5-methylpyridin-3-amine
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Overview
Description
Molecular Structure Analysis
The InChI code for 6-Chloro-2-methoxy-5-methylpyridin-3-amine is 1S/C7H9ClN2O/c1-4-3-5(9)7(11-2)10-6(4)8/h3H,9H2,1-2H3 . This code provides a specific representation of the molecule’s structure.Physical And Chemical Properties Analysis
6-Chloro-2-methoxy-5-methylpyridin-3-amine is a solid at room temperature .Scientific Research Applications
Mutagenicity and Carcinogenicity Studies
Research has shown that structural analogues of benzidine, including those with methoxy, chloro, or methyl groups, are mutagenic in certain strains and require exogenous mammalian activation for activity. These findings suggest a potential role of such compounds, possibly including 6-Chloro-2-methoxy-5-methylpyridin-3-amine, in mutagenicity and carcinogenesis studies (Chung, Chen, & Claxton, 2006).
CO2 Capture and Sequestration
Amine-functionalized materials, particularly metal–organic frameworks (MOFs), have been highlighted for their strong interaction with CO2, making them of interest for CO2 capture applications. This suggests that compounds like 6-Chloro-2-methoxy-5-methylpyridin-3-amine could be useful in the functionalization of materials for environmental applications (Lin, Kong, & Chen, 2016).
Neuropharmacology
Research into 5-HT(6) receptor antagonists for the treatment of learning and memory disorders has identified several selective antagonists, suggesting a potential avenue for the development of neuropharmacological agents involving similar compounds (Russell & Dias, 2002).
Synthesis and Structural Analysis
Studies on the synthesis and structural properties of novel substituted organic compounds, including those involving chloro, methoxy, and methyl groups, have provided insights into the conformation and reactivity of these molecules. Such research can inform the development of new synthetic routes and materials (Issac & Tierney, 1996).
Advanced Oxidation Processes
Research on the degradation of nitrogen-containing hazardous compounds using advanced oxidation processes has highlighted the potential for effectively mineralizing nitrogen-containing compounds, including those with structures similar to 6-Chloro-2-methoxy-5-methylpyridin-3-amine, to improve water treatment schemes (Bhat & Gogate, 2021).
Safety and Hazards
properties
IUPAC Name |
6-chloro-2-methoxy-5-methylpyridin-3-amine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9ClN2O/c1-4-3-5(9)7(11-2)10-6(4)8/h3H,9H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NZECUOSWVCCZNU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(N=C1Cl)OC)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9ClN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
172.61 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1936261-26-5 |
Source
|
Record name | 6-chloro-2-methoxy-5-methylpyridin-3-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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